3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione

• Molecular Formula: C13H13N5S
• Molecular Weight: 271.34 g/mol
• IUPAC Name: 3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H13N5S/c1-8-11(10-5-3-4-6-12(10)15-8)7-14-18-9(2)16-17-13(18)19/h3-7,14H,1-2H3,(H,17,19)/b11-7+
• InChI Key: SYRIKCSITMVHDO-YRNVUSSQSA-N
• Isomeric SMILES: CC\1=NC2=CC=CC=C2/C1=C/NN3C(=NNC3=S)C
• SMILES: CC1=NC2=CC=CC=C2C1=CNN3C(=NNC3=S)C

Description

3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique chemical structure and properties that make it a promising candidate for developing new drugs and treatments.

Mechanism of Action

The exact mechanism of action of 3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione has several biochemical and physiological effects. This compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity in diabetic patients.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione in lab experiments is its unique chemical structure and properties. This compound is relatively easy to synthesize and can be modified to enhance its therapeutic potential. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions that can be explored in the field of 3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione research. These include:
1. Developing new derivatives of this compound with enhanced therapeutic potential.
2. Studying the potential applications of this compound in the treatment of other diseases, such as neurodegenerative disorders.
3. Investigating the mechanism of action of this compound to better understand its therapeutic potential.
4. Developing new methods for synthesizing this compound that are more efficient and cost-effective.
Conclusion:
In conclusion, 3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione is a promising compound that has gained significant attention in scientific research. This compound has several potential applications in the field of medicine and has been extensively studied for its therapeutic potential. While there are still many unanswered questions about the mechanism of action and potential applications of this compound, future research in this area holds great promise for developing new drugs and treatments.

Synthesis Methods

The synthesis of 3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione involves several steps. The first step involves the preparation of 2-methylindole-3-carbaldehyde, which is then reacted with thiosemicarbazide to form the corresponding thiosemicarbazone. The thiosemicarbazone is then treated with methyl iodide to form the desired product.

Scientific Research Applications

The unique chemical structure of 3-methyl-4-[[(Z)-(2-methylindol-3-ylidene)methyl]amino]-1H-1,2,4-triazole-5-thione makes it a promising candidate for developing new drugs and treatments. This compound has been extensively studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and infectious diseases.